5-Fluoro-n-(2-methyl-1-phenylpropyl)-2-nitrobenzenamine

• Molecular Formula: C16H17FN2O2
• Molecular Weight: 288.32 g/mol
• IUPAC Name: 5-fluoro-N-(2-methyl-1-phenylpropyl)-2-nitroaniline
• InChI: InChI=1S/C16H17FN2O2/c1-11(2)16(12-6-4-3-5-7-12)18-14-10-13(17)8-9-15(14)19(20)21/h3-11,16,18H,1-2H3
• InChI Key: DSCKLKJEESPASJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=CC=C1)NC2=C(C=CC(=C2)F)[N+](=O)[O-]

Description

5-Fluoro-n-(2-methyl-1-phenylpropyl)-2-nitrobenzenamine is a useful research compound. Its molecular formula is C16H17FN2O2 and its molecular weight is 288.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-methyl-1-phenylpropan-1-amine (1.0 g, 6.7 mmol), 2,4-difluoronitrobenzene (0.74 mL, 6.7 mmol) and N,N-diisopropylethylamine (2.3 mL, 13.4 mmol) in acetonitrile was stirred at room temperature for 32 h. The solvent was concentrated in vacuo, the residue was taken up in dichloromethane and washed with water, dried, and concentrated under reduced pressure to yield 1.79 g (93%) of the desired aniline: 1H NMR (400 MHz, CDCl3): δ 8.78 (br d, 1H), 8.21 (dd, 1H), 7.37-7.31 (m, 4H), 7.28-7.24 (m, 1H), 6.44-6.35 (m, 2H), 4.43 (t, 1H), 2.18 (m, 1H), 1.06 (d, 3H), 0.97 (d, 3H).